![molecular formula C8H8N4 B3033001 1-benzyl-1H-tetrazole CAS No. 6926-50-7](/img/structure/B3033001.png)
1-benzyl-1H-tetrazole
Overview
Description
1-benzyl-1H-tetrazole is a chemical compound with the molecular weight of 160.18 . It is a powder that is stored at room temperature .
Synthesis Analysis
1-substituted 1H-tetrazole compounds, which include 1-benzyl-1H-tetrazole, can be synthesized from amines, triethyl orthoformate, and sodium azide through a reaction catalyzed by Yb(OTf)3 . Other methods involve the reaction of sodium azide with nitriles in water with zinc salts as catalysts .Molecular Structure Analysis
The crystal structure of 1-benzyl-1H-tetrazole was studied to understand the geometry and intermolecular interactions of the 1H-tetrazole moiety . It crystallizes in the monoclinic space group P21 with unit cell dimensions a = 7.6843(5), b = 5.5794(4), c = 9.4459(7) Å, β = 100.949(4)° .Chemical Reactions Analysis
Tetrazoles, including 1-benzyl-1H-tetrazole, can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat . They can also undergo reactions with active metals to produce new compounds .Physical And Chemical Properties Analysis
1-benzyl-1H-tetrazole is a crystalline light yellow powder . It has a melting point temperature at 155–157°C . On heating, tetrazoles decompose and emit toxic nitrogen fumes .Scientific Research Applications
a. Bioisosteric Replacement for Carboxylic Acids:
- Clinical drugs like losartan (an angiotensin receptor blocker), cefazolin (a cephalosporin antibiotic), and alfentanil (an opioid analgesic) contain the tetrazole moiety .
- By replacing the carboxyl group with a tetrazole ring, researchers have developed partial agonists of the GPR109a receptors. These compounds avoid the side effects associated with nicotinic acid .
Explosives and Energetic Materials
Tetrazoles have historical significance in explosives and energetic materials:
a. Component of Explosives:- Tetrazoles were once components of explosives due to their stability and energy release properties .
Other Applications
Beyond the fields mentioned above, 1-benzyl-1H-tetrazole has been explored in other areas:
a. Crystallography:Mechanism of Action
Target of Action
1-Benzyl-1H-tetrazole is a synthetic organic heterocyclic compound Tetrazoles and their derivatives play a very important role in medicinal and pharmaceutical applications .
Mode of Action
It’s known that tetrazoles easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat . They also undergo reactions with a few active metals and produce new compounds which can be explosive to shocks .
Biochemical Pathways
Tetrazoles, including 1-Benzyl-1H-tetrazole, are often used as metabolism-resistant isosteric replacements for carboxylic acids in structure-activity relationship (SAR)-driven medicinal chemistry analogue syntheses . This suggests that they may interact with biochemical pathways where carboxylic acids play a role.
Pharmacokinetics
Tetrazoles are known to be resistant to many biological metabolic degradation pathways , suggesting that 1-Benzyl-1H-tetrazole may have good bioavailability.
Result of Action
Tetrazoles and their derivatives are known to play a very important role in medicinal and pharmaceutical applications , suggesting that they may have significant biological effects.
Action Environment
The action of 1-Benzyl-1H-tetrazole can be influenced by environmental factors. For instance, it’s known that tetrazoles decompose and emit toxic nitrogen fumes when heated . They also react vigorously when exposed to shock, fire, and heat on friction . These properties suggest that the action, efficacy, and stability of 1-Benzyl-1H-tetrazole can be significantly influenced by environmental conditions such as temperature and physical stress.
Safety and Hazards
Future Directions
Tetrazoles, including 1-benzyl-1H-tetrazole, play a very important role in medicinal and pharmaceutical applications . The synthesis of tetrazole derivatives can be approached in eco-friendly ways, such as the use of water as a solvent, moderate conditions, non-toxic methods, easy extractions, easy setup, low cost, etc., with good to excellent yields . This suggests a promising future for the development and application of 1-benzyl-1H-tetrazole and similar compounds.
properties
IUPAC Name |
1-benzyltetrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c1-2-4-8(5-3-1)6-12-7-9-10-11-12/h1-5,7H,6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQBHAXPSOCMLGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=NN=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00396894 | |
Record name | 1-benzyl-1H-tetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396894 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6926-50-7 | |
Record name | 1-benzyl-1H-tetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396894 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzyl-1H-1,2,3,4-tetrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does varying the metal counterion impact the reactivity of 5-metallo-1-benzyl-1H-tetrazoles?
A2: Studies demonstrate that using potassium or magnesium instead of lithium as the counterion significantly improves the stability of the tetrazole carbanion []. This modification allows reactions to occur at higher temperatures (-30°C to -20°C) compared to lithium-derived reagents (-78°C to -98°C), making them more practical for synthetic applications [].
Q2: Beyond its use as a reagent, what other interesting structural features does 1-benzyl-1H-tetrazole exhibit?
A3: The crystal structure of 1-benzyl-1H-tetrazole reveals intriguing packing arrangements driven by weak intermolecular hydrogen bonds (CH⋯N and CH⋯C) []. Instead of the expected π⋯π interactions, the molecule forms segregated layers of phenyl and tetrazole rings, with each tetrazole ring coordinating with six others in an S-shaped pattern [].
Q3: How do computational chemistry approaches contribute to understanding 1-benzyl-1H-tetrazole?
A4: Crystal structure prediction (CSP) methods successfully predicted the unusual packing of 1-benzyl-1H-tetrazole [, ]. This achievement underscores the capability of ab initio-based methods to accurately model the intra- and intermolecular interactions arising from the tetrazole group's lone pairs and π electron density []. Furthermore, computational studies enable the exploration of conformational flexibility in molecules like 1-benzyl-1H-tetrazole, linking it to crystal packing and potential polymorphism [].
Q4: Can you elaborate on the role of 1-benzyl-1H-tetrazole in gold chemistry?
A5: 1-benzyl-1H-tetrazole acts as a versatile precursor for synthesizing various gold complexes []. For instance, lithiation followed by transmetallation with gold precursors leads to the formation of both cationic and neutral gold(I) carbene complexes []. Additionally, reacting [Au(N3)PPh3] with isocyanides in the presence of 1-benzyl-1H-tetrazole yields neutral tetrazolyl(phosphine) gold(I) complexes []. These findings highlight the utility of 1-benzyl-1H-tetrazole in accessing diverse gold species with potential applications in catalysis and materials science.
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